Ethyl 6-(diallylamino)pyridazine-3-carboxylate
Overview
Description
Ethyl 6-(diallylamino)pyridazine-3-carboxylate (EDA-PC) is a novel organic compound with a wide range of potential applications in the scientific and medical fields. It has been studied extensively for its unique properties, including its ability to form strong hydrogen bonds and its ability to act as a catalyst in various reactions. EDA-PC has been found to be a versatile compound with potential applications in the fields of drug discovery, drug delivery, and biochemistry.
Scientific Research Applications
Complexation Studies in Nuclear Chemistry
The compound Ethyl 6-(diallylamino)pyridazine-3-carboxylate may be used in complexation studies with various metal ions. For example, similar pyridazine carboxylates have been studied for their ability to complex with uranium (VI) ions, which is significant in nuclear waste management and understanding the environmental behavior of radioactive substances .
Material Science Applications
In material science, such compounds can be involved in the synthesis of new materials with potential applications in electronics, photonics, or as catalysts. The related pyridazine derivatives are known for their good biological activity and have been studied extensively in drug molecules, which could translate to material science research for developing novel materials .
Chemical Synthesis
Ethyl 6-(diallylamino)pyridazine-3-carboxylate might be used as a building block in chemical synthesis. It could serve as a precursor or intermediate in the synthesis of more complex molecules, potentially leading to new drugs or materials with unique properties .
Analytical Chemistry
In analytical chemistry, this compound could be used as a reagent or a standard for calibrating instruments or developing new analytical methods due to its unique structure and properties .
Drug Design and Pharmacology
Given the biological activity of related imidazo[1,2-b]pyridazine derivatives, Ethyl 6-(diallylamino)pyridazine-3-carboxylate may find applications in drug design and pharmacology as a potential pharmacophore or lead compound for developing new therapeutic agents .
Catalysis
The unique structure of Ethyl 6-(diallylamino)pyridazine-3-carboxylate could make it a candidate for use as a ligand in catalysis, potentially facilitating various chemical reactions by providing alternative reaction pathways or enhancing reaction rates .
properties
IUPAC Name |
ethyl 6-[bis(prop-2-enyl)amino]pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2/c1-4-9-16(10-5-2)12-8-7-11(14-15-12)13(17)18-6-3/h4-5,7-8H,1-2,6,9-10H2,3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQUBCQBEJCPZCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=C(C=C1)N(CC=C)CC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(diallylamino)pyridazine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Benzyl-1,5-dimethyloctahydropyrrolo[3,4-c]pyrrole](/img/structure/B1492073.png)
![4-cyclopropyl-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione](/img/structure/B1492076.png)
![(3-Benzyl-3-azabicyclo[3.2.0]heptan-1-yl)methanamine](/img/structure/B1492078.png)
![3-hydroxytetrahydro-4H-thieno[2,3-c]pyrrole-4,6(5H)-dione](/img/structure/B1492081.png)
